Cas no 408523-57-9 (Cyclohexanol, 2-(phenylmethoxy)-)

Cyclohexanol, 2-(phenylmethoxy)-, is a substituted cyclohexanol derivative featuring a benzyl ether functional group. This compound is of interest in organic synthesis due to its potential as an intermediate in the preparation of pharmaceuticals, fragrances, and specialty chemicals. The presence of the phenylmethoxy group enhances its reactivity in ether cleavage and substitution reactions, making it a versatile building block. Its cyclohexanol backbone provides structural rigidity, which can be advantageous in stereoselective transformations. The compound's stability under standard conditions and compatibility with common organic solvents further contribute to its utility in laboratory and industrial applications. Proper handling and storage are recommended to maintain its integrity.

Cyclohexanol, 2-(phenylmethoxy)- structure

408523-57-9 structure

Product Name:Cyclohexanol, 2-(phenylmethoxy)-

CAS No:408523-57-9

MF:C₁₃H₁₈O₂

MW:206.280824184418

CID:3975014

PubChem ID:12670817

Update Time:2025-05-25

Cyclohexanol, 2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanol, 2-(phenylmethoxy)-
- 2-(Benzyloxy)cyclohexanol
- EN300-718179
- rac trans-2-Benzyloxy-cyclohexanol
- BCA32929
- SCHEMBL18629949
- 2-(BENZYLOXY)CYCLOHEXAN-1-OL
- AKOS011042983
- 408523-57-9
- MFCD29045640
- Inchi： 1S/C13H18O2/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-3,6-7,12-14H,4-5,8-10H2
- InChI Key： OZOOGFVOCPMNTN-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1CCCCC1O

Computed Properties

Exact Mass: 206.130679813Da
Monoisotopic Mass: 206.130679813Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 29.5Å²

Cyclohexanol, 2-(phenylmethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-718179-1.0g	2-(benzyloxy)cyclohexan-1-ol	408523-57-9		1g	$0.0	2023-06-06

Cyclohexanol, 2-(phenylmethoxy)- Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Expanding nanoparticle multifunctionality: size-selected cargo release and multiple logic operations†

Danlei Xiang Nanoscale, 2021,13, 5497-5506
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Cyclohexanol, 2-(phenylmethoxy)-

Comprehensive Overview of Cyclohexanol, 2-(phenylmethoxy)- (CAS No. 408523-57-9)

Cyclohexanol, 2-(phenylmethoxy)- (CAS No. 408523-57-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance synthesis, and fine chemical production. This compound, characterized by its unique cyclohexane backbone and benzyl ether functional group, offers versatile applications due to its structural properties. Researchers and industry professionals often search for terms like "2-(phenylmethoxy)cyclohexanol uses", "CAS 408523-57-9 suppliers", and "synthesis of benzyl ether derivatives", reflecting its growing relevance in synthetic chemistry.

The molecular structure of Cyclohexanol, 2-(phenylmethoxy)- combines a hydroxyl group with a phenylmethoxy substituent, making it a valuable building block for asymmetric synthesis and chiral auxiliaries. Recent trends in green chemistry have spurred interest in optimizing its production methods, with queries such as "eco-friendly synthesis of 2-(phenylmethoxy)cyclohexanol" gaining traction. Its role in biocatalysis and enantioselective reactions aligns with the demand for sustainable and efficient chemical processes, a hot topic in 2024.

In the flavor and fragrance industry, Cyclohexanol, 2-(phenylmethoxy)- is explored for its potential to impart woody or floral notes, addressing consumer preferences for natural-inspired scents. Searches like "phenylmethoxycyclohexanol in perfumery" highlight this niche application. Additionally, its stability and solubility profile make it a candidate for cosmetic formulations, particularly in long-lasting fragrances and skin-conditioning agents.

From a pharmaceutical perspective, this compound serves as a precursor for bioactive molecules, with studies focusing on its metabolic pathways and derivative optimization. Keywords such as "408523-57-9 in drug development" and "cyclohexanol derivatives pharmacokinetics" underscore its therapeutic potential. Its compatibility with lipophilic delivery systems further enhances its utility in formulation science.

Quality control and analytical methods for CAS No. 408523-57-9 are critical, with techniques like HPLC, GC-MS, and NMR spectroscopy ensuring purity and consistency. Industry searches often include "analytical standards for 2-(phenylmethoxy)cyclohexanol" and "spectroscopic data of benzyl ether compounds", reflecting the need for precise characterization in R&D and manufacturing.

In summary, Cyclohexanol, 2-(phenylmethoxy)- (CAS No. 408523-57-9) is a multifaceted compound bridging industrial chemistry, life sciences, and consumer goods. Its adaptability to modern synthetic challenges and alignment with sustainability goals positions it as a compound of enduring interest. Future research may explore its catalytic applications and material science integrations, further expanding its commercial and scientific footprint.